Cas no 194479-18-0 (2-(5-Methyl-1,2,4-oxadiazol-3-yl)isonicotinic acid)
194479-18-0 structure
Product Name:2-(5-Methyl-1,2,4-oxadiazol-3-yl)isonicotinic acid
CAS No:194479-18-0
MF:C12H10N2O2S
MW:246.285001277924
CID:2788517
PubChem ID:1239400
Update Time:2025-04-21
2-(5-Methyl-1,2,4-oxadiazol-3-yl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- AKOS000220837
- AG-205/13768032
- 194479-18-0
- DTXSID60361280
- STK387947
- SCHEMBL1750521
- 4-[(pyrimidin-2-ylsulfanyl)methyl]benzoic acid
- BIM-0036424.P001
- CBMicro_036182
- 4-[(2-pyrimidinylsulfanyl)methyl]benzoic acid
- 2-(5-Methyl-1,2,4-oxadiazol-3-yl)isonicotinic acid
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- MDL: MFCD17169957
- Inchi: 1S/C12H10N2O2S/c15-11(16)10-4-2-9(3-5-10)8-17-12-13-6-1-7-14-12/h1-7H,8H2,(H,15,16)
- InChI Key: AWYQMGKBUVAEHY-UHFFFAOYSA-N
- SMILES: S(C1N=CC=CN=1)CC1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 246.04629874Da
- Monoisotopic Mass: 246.04629874Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 88.4Ų
2-(5-Methyl-1,2,4-oxadiazol-3-yl)isonicotinic acid Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
194479-18-0 (2-(5-Methyl-1,2,4-oxadiazol-3-yl)isonicotinic acid) Related Products
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